1-(2-Cyclohexylethyl)piperazine
Overview
Description
1-(2-Cyclohexylethyl)piperazine is an organic compound with the empirical formula C12H24N2 and a molecular weight of 196.33 . It is a heterocyclic compound that consists of a six-membered ring containing two nitrogen atoms .
Synthesis Analysis
Recent methods for the synthesis of piperazine derivatives include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound is characterized by a six-membered ring containing two nitrogen atoms .Scientific Research Applications
Analogue of σ Receptor Ligand
1-(2-Cyclohexylethyl)piperazine is an analogue of σ receptor ligand PB28, showing promise in oncology therapeutic and diagnostic applications. Novel analogues with reduced lipophilicity were designed to improve its utility by modifying the propylene linker and tetralin C4 position. These modifications aim to enhance tumor cell entry while minimizing antiproliferative activity, making it a potential candidate for positron emission tomography radiotracers (Abate et al., 2011).
Anti-mycobacterial Activity
Piperazine, a core component in this compound, is extensively used in medicinal chemistry due to its diverse pharmacological activities. It has shown promising results against Mycobacterium tuberculosis, including multidrug-resistant and extremely drug-resistant strains. This review summarizes the structure-activity relationship of piperazine-based anti-TB molecules, highlighting their potential as cost-effective and selective anti-mycobacterial agents (Girase et al., 2020).
Synthesis and Evaluation in Sigma-2 Receptors
The cyclohexyl piperazine analogue has been identified as a potent and selective sigma-2 receptor ligand. Its evaluation in vivo demonstrates its rapid concentration in mouse brain structures, including the cortex and thalamus. However, it does not exhibit the desired properties for studying sigma-2 receptors in the brain using PET, indicating a need for further modification (Kassiou et al., 2005).
Piperazine as a Catalyst in Synthesis
Piperazine has been used as a catalyst for synthesizing diverse functionalized compounds, such as 2-amino-3-cyano-4H-pyrans, in aqueous media. This process features simplicity, high yields, and environmental friendliness. Piperazine's role as a catalyst emphasizes its utility in larger-scale syntheses of pharmaceutical compounds (Yousefi et al., 2018).
Piperazine-Based Derivatives as Therapeutic Tools
Piperazine derivatives have significant central pharmacological activity, particularly in the activation of the monoamine pathway. They are used in various therapeutic applications like antipsychotics, antidepressants, and anxiolytics. The versatility of piperazine derivatives in medicinal chemistry is highlighted by their presence in many marketed drugs, underscoring their importance in therapeutic drug development (Brito et al., 2018).
Conformational Analysis for Biological Activity
Studying the structural behavior of piperazine, especially under different pH conditions, is crucial due to its biological activity. Understanding its conformational properties is essential for elucidating its function in biochemical systems (Marques & Carvalho, 1997).
Mechanism of Action
Safety and Hazards
According to the safety information provided by Sigma-Aldrich, 1-(2-Cyclohexylethyl)piperazine is classified as dangerous. It has hazard statements H315, H318, H335, and H412, indicating that it can cause skin irritation, eye damage, respiratory irritation, and is harmful to aquatic life with long-lasting effects .
Properties
IUPAC Name |
1-(2-cyclohexylethyl)piperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2/c1-2-4-12(5-3-1)6-9-14-10-7-13-8-11-14/h12-13H,1-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMQBFYMARPSPAF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCN2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00370997 | |
Record name | 1-(2-cyclohexylethyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00370997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
132800-12-5 | |
Record name | 1-(2-cyclohexylethyl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00370997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 132800-12-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.